Cas no 1311907-02-4 (4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1311907-02-4
• MF: C₁₅H₁₅F₂NO
• MW: 263.282510995865
• CID: 6130272
• PubChem ID: 53526201
• Update Time: 2025-06-11

4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine
• Z644350168
• (2,5-difluorophenyl)-(1-prop-2-ynylpiperidin-4-yl)methanone
• AKOS034499271
• EN300-26622783
• 1311907-02-4

• Inchi： 1S/C15H15F2NO/c1-2-7-18-8-5-11(6-9-18)15(19)13-10-12(16)3-4-14(13)17/h1,3-4,10-11H,5-9H2
• InChI Key： KFZJZPRVQLSALL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C1CCN(CC#C)CC1)=O)F

Computed Properties

• Exact Mass: 263.11217043g/mol
• Monoisotopic Mass: 263.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine

Chemical Profile of 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine (CAS No. 1311907-02-4)

4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine, identified by its CAS number 1311907-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design due to its favorable pharmacokinetic properties and biological activity. The presence of both a benzoyl group and an alkyne moiety appended to the piperidine core introduces unique electronic and steric features, making it a promising scaffold for the development of novel therapeutic agents.

The benzoyl substituent at the 4-position of the piperidine ring is a common pharmacophore in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. In contrast, the prop-2-yn-1-yl (propargyl) group at the 1-position introduces a terminal alkyne functionality, which can serve as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. This dual functionality makes 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine a valuable intermediate in synthetic chemistry, particularly for constructing complex molecular architectures.

The 2,5-difluorobenzoyl moiety is another critical feature of this compound. The fluorine atoms at the 2 and 5 positions of the benzene ring introduce electron-withdrawing effects, which can modulate the reactivity and binding properties of the benzoyl group. Fluorinated aromatic rings are widely recognized for their ability to improve drug-like properties, including lipophilicity, metabolic stability, and receptor binding affinity. Recent studies have highlighted the role of fluorinated piperidine derivatives in central nervous system (CNS) drugs, where they often contribute to enhanced blood-brain barrier penetration and prolonged duration of action.

Recent advancements in medicinal chemistry have demonstrated the potential of 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine as a precursor in the synthesis of biologically active molecules. For instance, researchers have explored its utility in generating novel kinase inhibitors by leveraging the propargyl group for site-specific functionalization. Kinase inhibitors are a major class of therapeutic agents used in oncology and inflammatory diseases, and modifications to their core structures often involve introducing fluorinated aromatic rings to optimize potency and selectivity.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. For example, studies have suggested that piperidine derivatives with benzoyl substituents may exhibit inhibitory activity against certain proteases involved in viral replication. The difluorobenzoyl moiety is particularly interesting in this context, as it can enhance the interactions between the inhibitor and its target enzyme through dipole-dipole interactions and halogen bonding.

The synthesis of 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the condensation of 2,5-difluorobenzoyl chloride with propargylamine under basic conditions to form the desired product. This reaction proceeds efficiently due to the electrophilic nature of the benzoyl chloride and the nucleophilic character of propargylamine. The resulting compound can then be further modified using palladium-catalyzed cross-coupling reactions to introduce additional functional groups or link it to other molecular fragments.

The versatility of 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine is further underscored by its potential use in fragment-based drug discovery (FBDD). In FBDD approaches, small molecules like this one are screened for initial biological activity against a target protein before being optimized through iterative chemical modifications. The combination of a benzoyl group and an alkyne handle provides multiple points for diversification while maintaining structural integrity.

From a computational chemistry perspective, quantum mechanical calculations have been employed to elucidate the electronic structure and reactivity of this compound. These studies have revealed that the difluorobenzoyl group exerts significant influence on the frontier molecular orbitals (FMOs), thereby modulating its interaction with biological targets. Understanding these electronic properties is crucial for rational drug design and predicting binding affinities.

The pharmacokinetic profile of 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-yl)piperidine is also an area of active investigation. In vitro studies have examined its solubility, stability under various conditions (e.g., pH), and potential metabolic pathways. These data are essential for assessing its suitability as an oral or parenteral drug candidate. Additionally, animal models have been used to evaluate its distribution, excretion, and toxicity profiles.

Future research directions may explore derivatization strategies aimed at enhancing specific biological activities or improving pharmacokinetic properties. For instance, replacing one or both fluorine atoms with other substituents could alter electronic distributions and binding interactions with biological targets. Similarly, modifications to the propargyl group could enable new modes of functionalization or lead to different pharmacological effects.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery programs. Compounds like 4-(2,5-difluorobenzoyl)-1-(prop-2-yn-1-y)piperidine exemplify how structural features can be carefully tailored to achieve desired biological outcomes while maintaining synthetic feasibility.